Cas no 898417-68-0 (2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide
• CAS No: 898417-68-0
• MF: C₂₃H₁₇ClFN₃O₂
• MW: 421.851387739182
• CID: 5488323
• PubChem ID: 18576456
• Update Time: 2025-11-01

2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016392858
• STL452289
• F2633-0402
• 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide
• 2-amino-N-(3-chloro-4-methylphenyl)-3-[(4-fluorophenyl)carbonyl]indolizine-1-carboxamide
• 898417-68-0

• Inchi： 1S/C23H17ClFN3O2/c1-13-5-10-16(12-17(13)24)27-23(30)19-18-4-2-3-11-28(18)21(20(19)26)22(29)14-6-8-15(25)9-7-14/h2-12H,26H2,1H3,(H,27,30)
• InChI Key： UFTWURXESWPKTK-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(C1C(=C(C(C2C=CC(=CC=2)F)=O)N2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 421.0993326g/mol
• Monoisotopic Mass: 421.0993326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide

Introduction to 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide (CAS No. 898417-68-0)

2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 898417-68-0, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development. The presence of an indolizine core, combined with amino, chloro, methyl, and fluoro substituents, endows this molecule with a rich chemical profile that is conducive to interactions with biological targets.

The indolizine scaffold is a heterocyclic structure that has been widely studied for its potential in medicinal chemistry. Its bicyclic nature allows for conformational flexibility, which can be exploited to optimize binding affinity and selectivity. In particular, the indolizine ring system is known to exhibit pharmacological activity across various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and oncology. The specific substitution pattern in 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide enhances its interaction with specific enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets. Studies have indicated that the amino group at the 2-position of the indolizine ring can form hydrogen bonds with polar residues in protein active sites, while the chloro and fluoro substituents at the phenyl rings contribute to hydrophobic interactions and electronic modulation. These features make 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide a versatile building block for structure-based drug design.

In addition to its structural characteristics, the compound's physicochemical properties have been thoroughly investigated. The presence of multiple heteroatoms and functional groups imparts it with a high lipophilicity index, which is crucial for membrane permeability and oral bioavailability. Furthermore, the amide linkage between the indolizine core and the benzoyl group introduces additional conformational constraints that can fine-tune its pharmacological activity. These properties have been leveraged in recent studies to develop novel prodrugs and delivery systems that enhance the efficacy of bioactive molecules.

The synthesis of 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the indolizine ring system efficiently. The introduction of substituents like chloro, methyl, and fluoro has been achieved through selective halogenation and functional group interconversions, ensuring high regioselectivity and yield.

The pharmacological potential of this compound has been explored in several preclinical studies. Initial screening assays have revealed promising activity against enzymes implicated in inflammation and pain pathways. For instance, 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide has demonstrated inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of prostaglandin synthesis. This suggests its potential as an anti-inflammatory agent with a mechanism similar to nonsteroidal anti-inflammatory drugs (NSAIDs), but with potentially improved selectivity and reduced side effects.

Moreover, studies have indicated that this compound exhibits interactions with serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. The modulation of serotonin signaling has been associated with therapeutic benefits in conditions such as depression, anxiety disorders, and neurodegenerative diseases. The unique combination of structural elements in 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide may contribute to its ability to selectively target these receptors without causing off-target effects.

The compound's stability under various storage conditions has also been evaluated as part of its preclinical characterization. Data from stability studies indicate that it remains chemically intact under ambient temperatures for extended periods when stored in appropriate containers. This stability is crucial for ensuring consistent quality throughout the drug development process and eventual commercialization.

Ethical considerations have been paramount in the research involving 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide. All experimental procedures adhere to stringent guidelines designed to protect animal welfare and human subjects involved in preclinical and clinical trials. The compound's development follows Good Manufacturing Practices (GMP) to ensure reproducibility and safety at each stage of production.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to market. Advances in biocatalysis and green chemistry may also contribute to more sustainable synthetic routes for producing this valuable intermediate.